5-Butoxy-2-fluorophenylboronic acid

• IUPAC Name: (5-butoxy-2-fluorophenyl)boronic acid
• InChI: InChI=1S/C10H14BFO3/c1-2-3-6-15-8-4-5-10(12)9(7-8)11(13)14/h4-5,7,13-14H,2-3,6H2,1H3
• InChI Key: GKZWJVVFPFQIDP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)OCCCC)F)(O)O
• Molecular Formula: C10H14BFO3
• DSSTOX Substance ID: DTXSID30584484
• Molecular Weight: 212.03 g/mol
• CAS No.: 849062-31-3

Description

5-Butoxy-2-fluorophenylboronic acid is a chemical compound with the molecular formula C10H14BFO3. It has a molecular weight of 212.03 g/mol. The IUPAC name for this compound is (5-butoxy-2-fluorophenyl)boronic acid.

Molecular Structure Analysis

The compound has a structure that includes a boronic acid group and a fluorophenyl moiety. The InChI string representation of the molecule is InChI=1S/C10H14BFO3/c1-2-3-6-15-8-4-5-10 (12)9 (7-8)11 (13)14/h4-5,7,13-14H,2-3,6H2,1H3.

Chemical Reactions Analysis

Due to the presence of both a boronic acid group and a fluorophenyl moiety, it can participate in various coupling reactions, particularly Suzuki-Miyaura couplings, to form carbon-carbon bonds with other organic fragments.

Physical And Chemical Properties Analysis

The compound has a number of computed properties, including a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 4, and a rotatable bond count of 5. The topological polar surface area is 49.7 Ų. The exact mass and monoisotopic mass are both 212.1020026 g/mol.

Scientific Research Applications

Radiopharmaceutical Precursors

5-Butoxy-2-fluorophenylboronic acid has been utilized in the synthesis of radiopharmaceuticals for positron emission tomography (PET). Specifically, its derivatives have been employed as precursors for the synthesis of fluorine-18 labeled catecholamines and 6-[18F]fluoro-l-DOPA, which are vital in PET imaging. The presence of labile protective groups in these derivatives is advantageous as it allows for their removal without the use of harsh chemicals, crucial for automation in modern synthesis apparatus (Orlovskaja et al., 2016).

Synthesis of Benzonaphthyridin-5-ones

The compound has been used in microwave-assisted Suzuki cross-coupling reactions. This methodology enabled the rapid synthesis of key intermediates for anionic ring closure, resulting in high yields of benzonaphthyridin-5-ones (Cailly et al., 2006).

Halodeboronation Studies

In scientific research, this compound has been involved in studies exploring the halodeboronation of aryl boronic acids. This has led to the development of scalable synthesis methods for compounds like 2-bromo-3-fluorobenzonitrile, demonstrating the compound's relevance in the broader context of organic synthesis (Szumigala et al., 2004).

Applications in Oncology

In oncology research, derivatives of phenylboronic acid, including this compound, have shown promising results. They have been evaluated as potential anticancer agents, exhibiting strong antiproliferative and proapoptotic effects in cancer cells, specifically in ovarian cancer cells. This research highlights their potential as novel anticancer agents (Psurski et al., 2018).

Mechanism of Action

Target of Action

5-Butoxy-2-fluorophenylboronic acid is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . The primary target of this compound is the palladium catalyst used in the SM coupling reaction .

Mode of Action

The compound interacts with its target through a process known as transmetalation . In this process, the boronic acid group of the compound is transferred from boron to palladium . This results in the formation of a new palladium-carbon bond .

Biochemical Pathways

The main biochemical pathway affected by this compound is the SM cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Result of Action

The result of the action of this compound is the formation of a new carbon-carbon bond through the SM cross-coupling reaction . This allows for the synthesis of a wide range of organic compounds .

Action Environment

The action of this compound is influenced by several environmental factors. For instance, the reaction conditions, such as temperature and solvent, can significantly affect the efficiency of the SM cross-coupling reaction . Furthermore, the stability of the compound can be affected by exposure to air and moisture.

Biochemical Analysis

Biochemical Properties

5-Butoxy-2-fluorophenylboronic acid plays a significant role in biochemical reactions, particularly in the formation of carbon-carbon bonds through Suzuki–Miyaura coupling. This reaction is facilitated by the interaction of this compound with palladium catalysts, which enable the transmetalation process . The compound interacts with various enzymes and proteins that are involved in the catalytic cycle of the reaction, ensuring the efficient formation of the desired product.

Cellular Effects

The effects of this compound on cellular processes are not extensively documentedThis compound may similarly affect cellular metabolism by interacting with key enzymes and proteins involved in these pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through the formation of covalent bonds with biomolecules. This compound can inhibit or activate enzymes by binding to their active sites, thereby altering their catalytic activity. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. The compound is relatively stable under standard conditions, but its activity may decrease over time due to hydrolysis or other degradation processes. Long-term studies are needed to fully understand the temporal effects of this compound on cellular function .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound may exhibit beneficial effects by modulating enzyme activity and cellular processes. At high doses, this compound may cause toxic or adverse effects, including cellular damage and disruption of metabolic pathways .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to its role in Suzuki–Miyaura coupling reactions. The compound interacts with enzymes and cofactors that facilitate the transmetalation process, thereby influencing metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound, which in turn affects its biochemical activity and function .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This localization is crucial for the compound’s activity, as it ensures that this compound is present in the appropriate cellular environment to exert its effects .